Cas no 65756-50-5 (Aminylium, phenyl-)
Aminylium, phenyl- structure
Product Name:Aminylium, phenyl-
Aminylium, phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Aminylium, phenyl-
- AGN-PC-0D7BYU
- WOT
- AKOS002935561
- Phenylazanium
- DTXSID50733371
- anilinium
- PAYRUJLWNCNPSJ-UHFFFAOYSA-O
- 65756-50-5
-
- Inchi: 1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2/p+1
- InChI Key: PAYRUJLWNCNPSJ-UHFFFAOYSA-O
- SMILES: [NH3+]C1C=CC=CC=1
Computed Properties
- Exact Mass: 94.06574
- Monoisotopic Mass: 94.065674259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 46.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 27.6Ų
Experimental Properties
- PSA: 27.64
Aminylium, phenyl- Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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